An In-depth Technical Guide on the Structure and Conformation of L-Tetraguluronic Acid
An In-depth Technical Guide on the Structure and Conformation of L-Tetraguluronic Acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
L-Tetraguluronic acid, an oligosaccharide composed of four α-L-guluronic acid units linked by α-(1→4) glycosidic bonds, is a significant component of alginates derived from brown algae. Its unique structural and conformational properties play a crucial role in the gelling and biological activities of alginates, making it a subject of considerable interest in drug delivery, tissue engineering, and biomedical applications. This technical guide provides a comprehensive overview of the structure and conformation of L-Tetraguluronic acid, including detailed experimental protocols for its preparation and characterization, and a summary of its key physicochemical and spectroscopic data.
Introduction
L-Guluronic acid is a C-5 epimer of D-mannuronic acid and a key component of alginic acid, a polysaccharide abundant in brown algae.[1] The arrangement of L-guluronic acid residues in blocks within the alginate polymer chain is responsible for the formation of stable gels through ionic cross-linking with divalent cations like calcium.[1] L-Tetraguluronic acid, as a defined oligomer, serves as a model compound for studying the fundamental structure-property relationships of these gelling regions. Understanding its precise three-dimensional structure and conformational dynamics in solution is essential for the rational design of alginate-based biomaterials with tailored properties.
Molecular Structure
The structure of L-Tetraguluronic acid has been elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Electrospray Ionization Mass Spectrometry (ESI-MS).
Physicochemical Properties
A summary of the key physicochemical properties of L-Tetraguluronic acid is presented in Table 1.
| Property | Value | Reference |
| Chemical Formula | C₂₄H₃₆Na₄O₂₈ | |
| Molecular Weight | 864.48 g/mol | |
| CAS Number | 149511-37-5 | |
| Synonyms | L-Guluronic acid tetrasaccharide, Tetraguluronic acid |
Spectroscopic Data
The structural characterization of L-Tetraguluronic acid relies heavily on NMR and mass spectrometry.
¹H and ¹³C NMR spectroscopy are powerful tools for determining the primary structure and linkage analysis of oligosaccharides. The chemical shifts of the protons and carbons in L-Tetraguluronic acid provide information about the stereochemistry of the glycosidic linkages and the conformation of the pyranose rings. While specific high-resolution 1D and 2D NMR data for the isolated tetramer is detailed in specialized literature, Table 2 provides typical chemical shift ranges for α-L-guluronic acid residues within an alginate polymer, which are indicative for the tetramer.[2]
| Nucleus | Chemical Shift (ppm) |
| ¹H | |
| H1 | 5.473 |
| H2 | 4.318 |
| H3 | 4.446 |
| H4 | 4.571 |
| H5 | 4.883 |
| ¹³C | Data not explicitly found in the provided search results for the tetramer. |
Note: The exact chemical shifts for L-Tetraguluronic acid can be influenced by factors such as pH, temperature, and the presence of counter-ions.
Electrospray Ionization Mass Spectrometry (ESI-MS) and tandem mass spectrometry (MS/MS) are used to confirm the molecular weight of L-Tetraguluronic acid and to determine its sequence. The fragmentation pattern observed in the MS/MS spectrum provides evidence for the α-(1→4) glycosidic linkages. The fragmentation of glycosidic bonds is a characteristic feature in the mass spectra of oligosaccharides.[3]
Conformation
The conformation of L-Tetraguluronic acid, particularly the torsion angles around the glycosidic linkages, dictates its overall three-dimensional shape and its ability to interact with other molecules, including cations.
Glycosidic Linkage Conformation
The α-(1→4) glycosidic linkage in L-guluronate chains is known to adopt a specific conformation that results in a buckled, ribbon-like structure. This conformation is crucial for the cooperative binding of divalent cations, leading to the formation of the "egg-box" model of alginate gelation. The preferred dihedral angles (Φ and Ψ) for the α-(1→4) linkage in polyguluronate have been investigated using molecular modeling techniques.
Quantitative data on the specific dihedral angles for L-Tetraguluronic acid were not available in the provided search results. However, molecular dynamics simulations of related α-(1→4)-linked oligosaccharides can provide insights into the likely conformational space.
Pyranose Ring Conformation
The individual L-guluronic acid residues in the tetramer are expected to exist predominantly in the ¹C₄ chair conformation in aqueous solution. This conformation places the bulky carboxylate group in an equatorial position, which is energetically favorable.
Experimental Protocols
Preparation of L-Tetraguluronic Acid
L-Tetraguluronic acid is typically prepared by the controlled acid hydrolysis of polyguluronic acid, which is itself isolated from alginate.
Protocol: Acid Hydrolysis of Polyguluronic Acid [4]
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Preparation of Polyguluronic Acid: Isolate polyguluronic acid from a suitable brown algae source by differential precipitation.
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Acid Hydrolysis: Disperse the purified polyguluronic acid in a dilute solution of a strong acid (e.g., 0.1 M HCl).
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Incubation: Heat the suspension at a controlled temperature (e.g., 70-80 °C) for a specific duration to achieve partial hydrolysis. The reaction time needs to be optimized to maximize the yield of the tetramer.
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Neutralization: Cool the reaction mixture and neutralize it with a suitable base (e.g., NaOH) to a pH of approximately 7.
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Filtration: Remove any insoluble material by filtration or centrifugation.
Purification of L-Tetraguluronic Acid
The resulting mixture of oligoguluronates is then fractionated to isolate the tetramer.
Protocol: Purification by LPGPC and HPLC [4]
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Low-Pressure Gel Permeation Chromatography (LPGPC):
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Concentrate the neutralized hydrolysate.
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Apply the concentrated sample to a gel permeation column (e.g., Bio-Gel P-6) equilibrated with a suitable buffer (e.g., 0.2 M ammonium bicarbonate).
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Elute the oligosaccharides with the same buffer and collect fractions.
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Monitor the fractions for carbohydrate content using a suitable assay (e.g., phenol-sulfuric acid method).
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Pool the fractions corresponding to the tetramer based on their elution profile.
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High-Performance Liquid Chromatography (HPLC):
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Further purify the tetramer-enriched fraction by semi-preparative anion-exchange HPLC.
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Use a suitable column (e.g., a strong anion-exchange column) and a salt gradient (e.g., NaCl or NaOAc) for elution.
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Monitor the elution profile using a refractive index or UV detector (if the oligosaccharides are derivatized).
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Collect the peak corresponding to L-Tetraguluronic acid and desalt the collected fraction.
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Structural Characterization
Protocol: NMR and ESI-MS/MS Analysis [4]
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NMR Spectroscopy:
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Lyophilize the purified L-Tetraguluronic acid and dissolve it in D₂O.
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Acquire ¹H and ¹³C NMR spectra, as well as 2D correlation spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer.
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Assign the proton and carbon signals to confirm the structure and the α-(1→4) linkages.
-
-
ESI-MS/MS:
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Dissolve the purified sample in a suitable solvent for electrospray ionization (e.g., a mixture of water and acetonitrile with a small amount of a volatile salt).
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Infuse the sample into the mass spectrometer and acquire the full scan mass spectrum to determine the molecular weight.
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Perform tandem mass spectrometry (MS/MS) on the parent ion corresponding to the tetramer to obtain fragmentation data that confirms the sequence and linkage.
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Visualizations
Logical Workflow for Preparation and Characterization
Caption: Workflow for the preparation and characterization of L-Tetraguluronic acid.
Conceptual Diagram of Conformational Analysis
Caption: Approaches for determining the conformation of L-Tetraguluronic acid.
Conclusion
This technical guide has provided a detailed overview of the structure and conformation of L-Tetraguluronic acid. The combination of enzymatic or acid hydrolysis for its preparation, followed by chromatographic purification and detailed spectroscopic analysis, allows for a thorough characterization of this important oligosaccharide. While specific quantitative data on bond lengths, angles, and dihedral angles for the tetramer require access to specialized research articles, the presented information and protocols offer a solid foundation for researchers and drug development professionals working with alginate-based systems. Further studies employing advanced molecular modeling and high-resolution NMR techniques will continue to refine our understanding of the conformational dynamics of L-Tetraguluronic acid and its role in the functional properties of alginates.
References
- 1. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. files.core.ac.uk [files.core.ac.uk]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. Preparation and Structural Characterization of Several Oligoguluronic Acids [cjcu.jlu.edu.cn]
